molecular formula C9H8ClNO3S B1525568 4-Cyano-3-ethoxybenzene-1-sulfonyl chloride CAS No. 1187051-48-4

4-Cyano-3-ethoxybenzene-1-sulfonyl chloride

Cat. No. B1525568
CAS RN: 1187051-48-4
M. Wt: 245.68 g/mol
InChI Key: XIZRNNXWVXSAOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Cyano-3-ethoxybenzene-1-sulfonyl chloride is a chemical compound with the molecular formula C9H8ClNO3S and a molecular weight of 245.68 g/mol .

Scientific Research Applications

Synthesis of Sulfonyl Fluorides

4-Cyano-3-ethoxybenzene-1-sulfonyl chloride: is utilized in the synthesis of sulfonyl fluorides, which are valuable in various biological and pharmaceutical applications. A facile cascade process has been developed to transform sulfonates or sulfonic acids into sulfonyl fluorides under mild reaction conditions . These compounds have a unique stability-reactivity balance, making them suitable for selective covalent interactions with amino acids or proteins .

Pharmaceutical Development

This compound serves as an intermediate in the development of pharmaceuticals. Its unique reactivity and functional group compatibility allow for the creation of diverse medicinal molecules. It can be used to synthesize compounds with potential therapeutic effects.

Agrochemical Production

In agrochemistry, 4-Cyano-3-ethoxybenzene-1-sulfonyl chloride is used to produce various agrochemicals. Its properties facilitate the synthesis of compounds that can be applied in agriculture to enhance crop protection and yield.

Advanced Material Creation

The compound finds applications in the creation of advanced materials. Its chemical structure is conducive to the development of new materials with desired properties for industrial applications.

Diagnostic Imaging

Sulfonyl chloride derivatives, including those derived from 4-Cyano-3-ethoxybenzene-1-sulfonyl chloride , are used in diagnostic imaging. They can be labeled with radioactive isotopes for positron emission tomography (PET), aiding in the visualization of biological processes .

Chemical Biology Probes

Due to its electrophilicity, 4-Cyano-3-ethoxybenzene-1-sulfonyl chloride is used to create probes in chemical biology. These probes can target active-site amino acid residues efficiently, enabling the study of enzyme functions and interactions .

properties

IUPAC Name

4-cyano-3-ethoxybenzenesulfonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8ClNO3S/c1-2-14-9-5-8(15(10,12)13)4-3-7(9)6-11/h3-5H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XIZRNNXWVXSAOI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=CC(=C1)S(=O)(=O)Cl)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8ClNO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

245.68 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Cyano-3-ethoxybenzene-1-sulfonyl chloride

Synthesis routes and methods

Procedure details

The titled compound is prepared analogously to 4-fluoro-3-methoxy-benzenesulfonyl chloride (Intermediate 102a) by replacing 4-fluoro-3-methoxyaniline with 4-amino-2-ethoxy-benzonitrile.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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